Cas no 188554-13-4 (2-oxo-1,2-dihydropyridine-4-carbaldehyde)

• Product Name: 2-oxo-1,2-dihydropyridine-4-carbaldehyde
• CAS No: 188554-13-4
• MF: C₆H₅NO₂
• MW: 123.109401464462
• MDL: MFCD03788455
• CID: 66343
• PubChem ID: 1512669
• Update Time: 2025-04-18

2-oxo-1,2-dihydropyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxypyridine-4-carbaldehyde
• 2-Hydroxyisonicotinaldehyde
• 2-HYDROXY-4-PYRIDINECARBOXALDEHYDE
• 2-Hydroxy-pyridine-4-carbaldehyde
• 2-Hydroxypyridine-4-carboxaldehyde
• 2-oxo-1H-pyridine-4-carbaldehyde
• 2-hydroxy-4-formylpyridine
• 2-hydroxypyridine 4-aldehyde
• 2-oxo-1,2-dihydropyridine-4-carbaldehyde
• 2-AMINO-5-(AMINOMETHYL)-4-METHYLTHIAZOLE
• 2-Oxo-1,2-dihydro-pyridine-4-carbaldehyde
• 6-Oxo-1,6-dihydropyridine-4-carboxaldehyde
• 4-Pyridinecarboxaldehyde,1,2-dihydro-2-oxo-(9CI)
• 4-Pyridinecarboxaldehyde, 1,2-dihydro-2-oxo-
• PubChem9345
• IDDXMCNSHNXTRS-UHFFFAOYSA-N
• SY027990
• AC-23297
• MFCD03788455
• FT-0649119
• AKOS015856445
• SB34674
• EN300-107957
• F2135-1192
• Z1198163187
• SCHEMBL1715863
• AM803425
• A4167
• 1,2-dihydro-2-oxo-4-pyridinecarboxaldehyde
• 2-hydroxy-4-pyridinecarboxaldehyde, AldrichCPR
• J-509690
• 2-hydroxyisonicotinaldehyde;2-HYDROXY-4-FORMYLPYRIDINE
• CS-0006441
• AS-37946
• 188554-13-4
• AKOS006375817
• MFCD18382033
• DTXSID40363762
• DB-006150

• MDL： MFCD03788455
• Inchi： 1S/C6H5NO2/c8-4-5-1-2-7-6(9)3-5/h1-4H,(H,7,9)
• InChI Key： IDDXMCNSHNXTRS-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=O)C=CN1

Computed Properties

• Exact Mass: 123.03200
• Monoisotopic Mass: 123.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: -0.6

Experimental Properties

• Color/Form: Solid
• Density: 1.365
• Boiling Point: 333.7°C at 760 mmHg
• Flash Point: 175.1°C
• Refractive Index: 1.647
• PSA: 50.19000
• LogP: 0.59970

2-oxo-1,2-dihydropyridine-4-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317;H319
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：2-8 °C